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Compound of Interest

Compound Name: 5-Ethyl cytidine

Cat. No.: B15597620

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 5-Ethyl cytidine. The following procedures and

recommendations are designed to ensure safe handling, use, and disposal of this compound in

a laboratory setting.

Physicochemical Properties
While specific data for 5-Ethyl cytidine is not readily available, the following table summarizes

the properties of similar nucleoside analogs, which can serve as a general reference.
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Property
5-Ethynyl-cytidine (5-EC)
[1][2]

Cytidine 5'-
monophosphate[3][4]

Molecular Formula C₁₁H₁₃N₃O₅[1] C₉H₁₄N₃O₈P[3]

Molecular Weight 267.24 g/mol [1] 323.2 g/mol [3]

Physical State Solid[1] Solid[3][4]

Appearance White to off-white[1] No information available[3]

Solubility DMSO[1] No information available[3]

Storage Conditions
-20 °C, dry and under inert

gas[1]

Refrigerated, dry, cool, well-

ventilated[3]

Melting Point Not available 222 °C / 431.6 °F[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table outlines the minimum required PPE for handling 5-Ethyl cytidine.
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Body Part Recommended PPE

Hands

Disposable nitrile gloves are the minimum

requirement.[5] For tasks with a higher risk of

exposure, consider double-gloving.[6] Gloves

should be changed immediately if contaminated.

[6]

Eyes/Face

Safety glasses with side shields are the

minimum requirement.[5] A face shield should

be worn in addition to safety glasses or goggles

when there is a splash hazard.[5][7]

Body

A lab coat or gown is required to protect clothing

and skin from potential splashes.[6][7] For

procedures with a higher risk of contamination,

a solid-front gown or a disposable suit may be

necessary.

Respiratory

For handling the solid compound where dust

may be generated, a respirator (e.g., N95) is

recommended.[7] Work should be conducted in

a well-ventilated area or a chemical fume hood

to minimize inhalation exposure.[8]

Feet
Closed-toe shoes must be worn at all times in

the laboratory.[5][7]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the procedural steps for the safe handling of 5-Ethyl cytidine
from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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